Cas no 885499-56-9 (4-PiperidinaMine, 1-(7H-pyrrolo[2,3-d]pyriMidin-4-yl)-)

• Product Name: 4-PiperidinaMine, 1-(7H-pyrrolo[2,3-d]pyriMidin-4-yl)-
• CAS No: 885499-56-9
• MF: C₁₁H₁₅N₅
• MW: 217.270301103592
• MDL: MFCD13177917
• CID: 1928079
• PubChem ID: 11564772
• Update Time: 2025-11-01

4-PiperidinaMine, 1-(7H-pyrrolo[2,3-d]pyriMidin-4-yl)- Chemical and Physical Properties

Names and Identifiers

• 4-PiperidinaMine, 1-(7H-pyrrolo[2,3-d]pyriMidin-4-yl)-
• 1-(7H-PYRROLO[2,3-D]PYRIMIDIN-4-YL)PIPERIDIN-4-AMINE
• SOYJTCRGELSHIV-UHFFFAOYSA-N
• BDBM50376057
• F17890
• 4-(4-aminopiperidin-1-yl)-7h-pyrrolo[2,3-d]pyrimidine
• DS-020439
• SCHEMBL1003408
• CHEMBL259141
• SB44066
• 885499-56-9
• 1-(7H-Pyrrolo[2,3-d]pyrimidin-4-yl)-piperidin-4-ylamine
• 1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)-4-piperidinamine

• MDL： MFCD13177917
• Inchi： 1S/C11H15N5/c12-8-2-5-16(6-3-8)11-9-1-4-13-10(9)14-7-15-11/h1,4,7-8H,2-3,5-6,12H2,(H,13,14,15)
• InChI Key： SOYJTCRGELSHIV-UHFFFAOYSA-N
• SMILES： N1(C2C3C=CNC=3N=CN=2)CCC(CC1)N

Computed Properties

• Exact Mass: 217.13274550g/mol
• Monoisotopic Mass: 217.13274550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 70.8Ų

Additional information on 4-PiperidinaMine, 1-(7H-pyrrolo[2,3-d]pyriMidin-4-yl)-

Comprehensive Overview of 4-PiperidinaMine, 1-(7H-pyrrolo[2,3-d]pyriMidin-4-yl)- (CAS No. 885499-56-9)

The compound 4-PiperidinaMine, 1-(7H-pyrrolo[2,3-d]pyriMidin-4-yl)-, identified by its CAS No. 885499-56-9, has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This heterocyclic amine, characterized by its unique pyrrolopyrimidine and piperidine moieties, is a subject of interest due to its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural features, which make it a promising candidate for targeting various biological pathways.

In recent years, the demand for novel small molecule inhibitors and kinase modulators has surged, driven by advancements in personalized medicine and oncology research. 4-PiperidinaMine, 1-(7H-pyrrolo[2,3-d]pyriMidin-4-yl)- fits into this narrative as a potential scaffold for designing next-generation therapeutics. Its pyrrolopyrimidine core is reminiscent of purine analogs, which are known for their role in nucleotide metabolism and signal transduction. This structural similarity has led to investigations into its interactions with enzyme targets such as protein kinases, which are critical in regulating cell proliferation and apoptosis.

The synthesis and characterization of CAS No. 885499-56-9 have been explored in several peer-reviewed studies, highlighting its chemical stability and solubility profile. These properties are essential for its potential use in drug formulation and delivery systems. Moreover, the compound's bioavailability and metabolic stability are key factors under scrutiny, as they determine its efficacy in preclinical models. Researchers are also investigating its potential as a lead compound for treating conditions linked to aberrant kinase activity, such as certain types of cancers and inflammatory diseases.

From a computational chemistry perspective, 4-PiperidinaMine, 1-(7H-pyrrolo[2,3-d]pyriMidin-4-yl)- has been the subject of molecular docking and QSAR studies. These in silico approaches aim to predict its binding affinity and selectivity toward specific biological targets. Such studies are invaluable in accelerating the drug discovery process, reducing the need for extensive high-throughput screening. Additionally, the compound's ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity) are being evaluated to ensure its suitability for further development.

The growing interest in precision medicine and targeted therapies has further propelled research into compounds like CAS No. 885499-56-9. Patients and healthcare providers are increasingly seeking treatments with fewer side effects and higher efficacy, making the exploration of novel pharmacophores a priority. Furthermore, the rise of AI-driven drug discovery platforms has enabled researchers to identify and optimize compounds such as 4-PiperidinaMine, 1-(7H-pyrrolo[2,3-d]pyriMidin-4-yl)- more efficiently, leveraging machine learning algorithms to predict their therapeutic potential.

In summary, 4-PiperidinaMine, 1-(7H-pyrrolo[2,3-d]pyriMidin-4-yl)- represents a fascinating area of research with broad implications for modern medicine. Its unique chemical structure, combined with its potential applications in kinase inhibition and drug development, positions it as a compound of significant interest. As scientific understanding evolves, this molecule may pave the way for innovative treatments addressing unmet medical needs, aligning with the global shift toward personalized healthcare and biomarker-driven therapies.